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Get Quote

The table below summarizes the core information for the investigational drug Padnarsertib.

Attribute Description

Drug Type Small molecule [1]

Synonyms ATG-019, KCP-9274 [1]

Mechanism of
Action

Dual inhibitor of PAK4 (Serine/threonine-protein kinase PAK 4) and NAMPT
(Nicotinamide phosphoribosyltransferase) [1]

Highest Phase of
Development

Phase 2 (for solid tumors) [1]

Relevant
Designations

Orphan Drug designation (United States) for soft tissue sarcoma and Ewing
sarcoma; Rare Pediatric Disease Designation for Rhabdomyosarcoma and

Ewing sarcoma [2]

Molecular Formula C₃₅H₂₉F₃N₄O₃ [1]

Mechanism of Action and Therapeutic Rationale

Padnarsertib is a first-in-class, oral small molecule designed to simultaneously target two distinct cellular

pathways [2]. The diagram below illustrates its dual mechanism of action and therapeutic rationale in
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specific genetic contexts.

As the diagram shows:

PAK4 Inhibition: PAK4 is a kinase involved in signaling pathways that regulate cell survival,
proliferation, and cytoskeletal organization. Its inhibition can directly impede cancer growth [1].

NAMPT Inhibition: NAMPT is the rate-limiting enzyme in the NAD (nicotinamide adenine
dinucleotide) salvage pathway, a key process for cellular metabolism and energy production [1] [3].

Synthetic Lethality in -7/del(7q) Cancers: A key finding is that the NAMPT gene is located at
chromosome 7q22.3. Cancers with monosomy 7 or del(7q), which are found in up to 10% of Acute

Myeloid Leukemia (AML) cases, have only one functional copy of the NAMPT gene
(haploinsufficiency). This makes them particularly vulnerable to NAMPT inhibition, as their capacity to

produce NAD is already compromised [3].

Development Status and Key Evidence

The following table consolidates the available information on the drug's development path and preclinical

findings. Note that specific clinical trial numerical results are not available in the searched literature.

Area Findings and Status

Clinical Trials
(Solid Tumors)

A Phase 2 trial in solid tumors was initiated around June 2022 [1]. As of January
2025, the developer is evaluating out-licensing and partnership opportunities to

advance the program [2].

Clinical Trials
(Leukemia)

A Phase 1 trial (NCT05394558) in relapsed/refractory AML was suspended in

2023. The reason for suspension was not disclosed in the trial registry [4].

Preclinical In Vivo
Data

A study in dogs established a Maximum Tolerated Dose (MTD) of 4 mg/kg. Doses

up to this level were well-tolerated, while a higher dose of 4.5 mg/kg caused
severe adverse effects including anemia and thrombocytopenia [1].

Promising
Combination
Therapy

Preclinical research in AML models with -7/del(7q) demonstrated that the
combination of Padnarsertib and the BCL-2 inhibitor venetoclax led to significantly

greater cell death compared to the NAMPT inhibitor alone, suggesting a potential
synergistic effect [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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